Ethyl 4-[({[3-cyano-4-(3,4-dimethoxyphenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[5-cyano-4-(3,4-dimethoxyphenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C25H25N3O6S/c1-4-34-25(31)15-5-8-17(9-6-15)27-23(30)14-35-24-19(13-26)18(12-22(29)28-24)16-7-10-20(32-2)21(11-16)33-3/h5-11,18H,4,12,14H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: MYHALGTZUSGROS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C(C(CC(=O)N2)C3=CC(=C(C=C3)OC)OC)C#N
• Molecular Formula: C25H25N3O6S
• Molecular Weight: 495.5 g/mol

Description

The compound , Ethyl 4-[({[3-cyano-4-(3,4-dimethoxyphenyl)-6-hydroxy-4,5-dihydropyridin-2-yl]sulfanyl}acetyl)amino]benzoate, is a complex organic molecule. While the provided papers do not directly discuss this compound, they do provide insights into similar compounds and their synthesis, characterization, and potential biological activities, which can be used to infer some aspects of the compound .

Synthesis Analysis

Molecular Structure Analysis

The molecular structure of organic compounds is typically characterized using spectroscopic methods such as IR, Raman, NMR, and sometimes X-ray diffraction. The paper on the synthesis of ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate provides an example of how these techniques are used to determine the structure of a molecule, including bond lengths and angles . Theoretical calculations, such as Ab Initio Hartree Fock and Density Functional Theory, can also be used to predict molecular structures and compare them with experimental data.

Chemical Reactions Analysis

The reactivity of a compound can be inferred from its functional groups and molecular structure. For instance, the presence of an ethoxycarbonyl group on the benzene ring was found to be crucial for the anti-juvenile hormone activity of Ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate . This suggests that similar functional groups in the compound may also play a significant role in its reactivity and potential biological activity.

Physical and Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and stability can be determined experimentally. The antioxidant activity of synthesized compounds, as seen in the derivatives of ethyl 2-(1-aminocyclobutyl)-5-(benzoyloxy)-6-hydroxypyrimidine-4-carboxylate, was evaluated using assays like DPPH and DNA strand scission . These methods can be applied to assess the properties of the compound , providing insights into its potential applications.